tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate

Specification

• CAS No.: 663172-80-3
• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: tert-butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• Standard InChI: InChI=1S/C11H17NO3/c1-11(2,3)15-10(14)12-5-7-4-9(13)8(7)6-12/h7-8H,4-6H2,1-3H3
• Standard InChI Key: SSFIFLZYPGAHGB-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CC2CC(=O)C2C1
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC(=O)C2C1

Introduction

Chemical Properties and Identification

Basic Chemical Information

tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate possesses specific chemical properties that define its behavior in laboratory settings. The following table presents the fundamental chemical attributes of this compound:

Property	Value
CAS Number	663172-80-3
Molecular Formula	C11H17NO3
Molecular Weight	211.26 g/mol
Recommended Storage	Room temperature
Physical State	Not specified in available data
Research Designation	For research use only, not for human use

Structural Characteristics

The name "tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate" provides significant information about its molecular structure:

• The compound contains a bicyclic framework, specifically a [3.2.0]heptane system

• It incorporates a nitrogen atom at the 3-position (3-aza)

• It features an oxo (carbonyl) group at the 6-position

• A tert-butyl carboxylate group is attached to the nitrogen atom

These structural features contribute to the compound's chemical behavior and potential applications in research contexts.

Concentration	Volume Required for Different Amounts
	1 mg
1 mM	4.7335 mL
5 mM	0.9467 mL
10 mM	0.4734 mL

Shipping Specifications

According to manufacturer specifications, evaluation sample solutions of tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate are typically shipped with blue ice to maintain proper temperature conditions during transit. Other quantities may be shipped at room temperature or with blue ice upon specific request from the researcher or purchasing institution.

In Vivo Formulation Considerations

Formulation Parameters

When working with tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate for research purposes that may involve in vivo studies, specific formulation calculations and parameters must be carefully considered. Some suppliers provide calculators for determining appropriate in vivo formulations, taking into account factors such as:

• Animal weight and species

• Desired dosage concentration

• Administration route

• Vehicle composition

• Solubility characteristics

Researchers are advised to confirm specific formulation details with suppliers prior to conducting any in vivo experiments to ensure proper compound preparation and experimental validity.

Formulation Methods

The preparation of tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate for in vivo research may involve the use of DMSO (dimethyl sulfoxide) as a preliminary solvent for creating master solutions. This approach facilitates the incorporation of the compound into appropriate vehicles for experimental administration. Proper calculation of working concentrations is essential for ensuring experimental accuracy and reproducibility.